1-Ethoxycyclopropanol
Overview
Description
1-Ethoxycyclopropanol is a chemical compound with the molecular formula C5H10O2 . It is also known by other names such as 1-ethoxycyclopropan-1-ol and cyclopropanone ethylhemiketal .
Molecular Structure Analysis
The molecular structure of 1-Ethoxycyclopropanol consists of a cyclopropane ring with an ethoxy group and a hydroxyl group attached . The InChI representation of its structure isInChI=1S/C5H10O2/c1-2-7-5(6)3-4-5/h6H,2-4H2,1H3 . Physical And Chemical Properties Analysis
1-Ethoxycyclopropanol has a molecular weight of 102.13 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . It also has a rotatable bond count of 2 . The exact mass and monoisotopic mass are both 102.068079557 g/mol . The topological polar surface area is 29.5 Ų . The compound is covalently bonded and has a complexity of 66.5 .Scientific Research Applications
Synthesis of Pharmaceutical Compounds
1-Ethoxycyclopropanol: is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its reactivity due to the strained cyclopropane ring makes it a versatile building block for constructing complex molecular architectures found in many drugs . For instance, it can undergo ring-opening reactions to form more functionalized compounds that are pivotal in the development of new medications.
Natural Product Synthesis
The compound plays a crucial role in the biosynthesis of cyclopropane-containing natural products. These natural products often exhibit significant biological activities, and 1-Ethoxycyclopropanol can be used to mimic or modify these structures, aiding in the discovery of new drugs and therapeutic agents .
Industrial Applications
In the industrial sector, 1-Ethoxycyclopropanol is used as a chemical intermediate in the manufacture of various products. Its applications range from the production of polymers to the synthesis of fine chemicals, where its incorporation can impart unique properties to the end products .
Material Science
Material scientists utilize 1-Ethoxycyclopropanol in the development of new materials. Its incorporation into polymers can enhance their mechanical properties, making them suitable for specialized applications such as high-performance coatings or advanced composite materials .
Analytical Chemistry
1-Ethoxycyclopropanol: finds applications in analytical chemistry as a standard or reagent. Its well-defined structure and properties allow it to serve as a calibration standard in various chromatographic and spectroscopic methods, ensuring accurate and reliable analytical results .
Organic Synthesis
In organic synthesis, 1-Ethoxycyclopropanol is a key reagent for the construction of cyclopropane rings, which are present in many biologically active molecules. It is used in a variety of synthetic transformations, including cycloadditions and nucleophilic substitutions, to create complex organic molecules .
properties
IUPAC Name |
1-ethoxycyclopropan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O2/c1-2-7-5(6)3-4-5/h6H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJYAYFNIVUIJNZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1(CC1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70449927 |
Source
|
| Record name | 1-ethoxycyclopropanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70449927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
102.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethoxycyclopropanol | |
CAS RN |
13837-45-1 |
Source
|
| Record name | 1-ethoxycyclopropanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70449927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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